Cas no 106110-87-6 (1-Heptadecene, 17-bromo-)

• Product Name: 1-Heptadecene, 17-bromo-
• CAS No: 106110-87-6
• MF: C₁₇H₃₃Br
• MW: 317.347924947739
• CID: 1179653
• PubChem ID: 14886539
• Update Time: 2025-07-19

1-Heptadecene, 17-bromo- Chemical and Physical Properties

Names and Identifiers

• 1-Heptadecene, 17-bromo-
• 17-bromoheptadec-1-ene
• SCHEMBL5575307
• E75164
• DTXSID80565006
• 106110-87-6

• Inchi： 1S/C17H33Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h2H,1,3-17H2
• InChI Key： ZYHHKNGHCWEDJR-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCCCCCC=C

Computed Properties

• Exact Mass: 316.17669
• Monoisotopic Mass: 316.17656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 15
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on 1-Heptadecene, 17-bromo-

Comprehensive Overview of 1-Heptadecene, 17-bromo- (CAS No. 106110-87-6): Properties, Applications, and Industry Insights

1-Heptadecene, 17-bromo- (CAS No. 106110-87-6) is a specialized organic compound belonging to the class of halogenated alkenes. This compound features a 17-carbon chain with a bromine atom attached at the terminal position, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₇H₃₃Br, and unique structure have garnered attention in industries ranging from pharmaceuticals to advanced materials. Researchers and manufacturers are increasingly exploring its potential due to its reactivity and versatility in organic synthesis.

The growing demand for halogenated compounds like 1-Heptadecene, 17-bromo- is driven by their role in cross-coupling reactions, a hot topic in modern chemistry. With the rise of green chemistry and sustainable practices, questions such as "How to optimize bromoalkene synthesis?" or "What are eco-friendly alternatives for halogenation?" dominate search engine queries. This aligns with the compound’s relevance in catalysis and polymer science, where efficiency and environmental impact are critical concerns.

From a technical perspective, 1-Heptadecene, 17-bromo- exhibits a high boiling point and low water solubility, typical of long-chain bromoalkenes. These properties make it suitable for applications in lubricant additives and surface modification agents. Recent studies highlight its use in nanomaterial functionalization, addressing trending searches like "How to modify nanoparticles with bromoalkenes?" or "Bromoalkenes in smart coatings." Such innovations underscore its potential in next-generation technologies.

In the pharmaceutical sector, 1-Heptadecene, 17-bromo- serves as a building block for bioactive molecules. Its ability to introduce bromine into complex structures is pivotal for drug discovery, particularly in anticancer and antiviral research. Searches like "Bromoalkenes in medicinal chemistry" reflect this interest. However, handling requires adherence to safety protocols, as emphasized in forums discussing "Best practices for bromoalkene storage."

The compound’s market trends reveal a steady growth trajectory, fueled by advancements in specialty chemicals. Analysts note rising inquiries about "suppliers of CAS 106110-87-6" and "pricing trends for brominated alkenes," indicating its commercial significance. Additionally, its role in biodegradable polymers aligns with the global push toward sustainability, a recurring theme in industry reports and academic discussions.

To conclude, 1-Heptadecene, 17-bromo- (CAS No. 106110-87-6) exemplifies the intersection of innovation and practical utility in chemical sciences. Whether in material science, pharmaceuticals, or industrial applications, its multifaceted uses continue to inspire research and development. For professionals seeking deeper insights, resources on "synthetic routes for bromoalkenes" or "emerging applications of long-chain halogenated compounds" offer valuable starting points.